Cas no 1805190-67-3 (4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride
• CAS No: 1805190-67-3
• MF: C₇H₃BrClNO₃S
• MW: 296.52561879158
• CID: 4975924
• Update Time: 2025-05-24

4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C7H3BrClNO3S/c8-5-1-4(3-10)7(2-6(5)11)14(9,12)13/h1-2,11H
• InChI Key： YPYPCYXWRMVBHF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C=C1O)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 86.5

Additional information on 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride

Recent Advances in the Application of 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride (CAS: 1805190-67-3) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride (CAS: 1805190-67-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, chemical properties, and biological applications.

Recent studies have highlighted the role of 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride as a key intermediate in the synthesis of sulfonamide-based compounds, which are widely used in medicinal chemistry. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the bromo and cyano functional groups in this compound enhances its reactivity, making it a valuable building block for the development of novel therapeutic agents.

One of the most notable applications of 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride is in the design of enzyme inhibitors. Researchers have successfully utilized this compound to develop potent inhibitors targeting various enzymes, such as carbonic anhydrases and proteases. These inhibitors have shown promising results in preclinical studies, particularly in the treatment of cancer and infectious diseases. The ability of this compound to form stable covalent bonds with active site residues of target enzymes has been a key factor in its success.

In addition to its role in enzyme inhibition, 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride has also been explored for its potential in bioconjugation strategies. The sulfonyl chloride moiety allows for efficient conjugation with biomolecules, such as proteins and peptides, enabling the development of targeted drug delivery systems. Recent work has demonstrated the utility of this compound in creating antibody-drug conjugates (ADCs), which are a rapidly growing class of therapeutics for cancer treatment.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride. Researchers are actively working on optimizing synthetic routes to improve yield and purity, which are critical for its successful translation into clinical applications. Advances in green chemistry and catalytic methods are expected to play a significant role in addressing these challenges.

In conclusion, 4-Bromo-2-cyano-5-hydroxybenzenesulfonyl chloride (CAS: 1805190-67-3) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it an attractive candidate for the development of novel therapeutic agents and bioconjugation strategies. Continued research and optimization efforts will further expand its potential applications and contribute to advancements in drug discovery and development.